Febuxostat 67M-4
Febuxostat 67M-4
Brand Name:
Vulcanchem
CAS No.:
407582-49-4
VCID:
VC0108686
InChI:
InChI=1S/C16H14N2O5S/c1-8(15(19)20)7-23-12-4-3-10(5-11(12)6-17)14-18-9(2)13(24-14)16(21)22/h3-5,8H,7H2,1-2H3,(H,19,20)(H,21,22)
SMILES:
CC1=C(SC(=N1)C2=CC(=C(C=C2)OCC(C)C(=O)O)C#N)C(=O)O
Molecular Formula:
C16H14N2O5S
Molecular Weight:
346.4 g/mol
Febuxostat 67M-4
CAS No.: 407582-49-4
Reference Standards
VCID: VC0108686
Molecular Formula: C16H14N2O5S
Molecular Weight: 346.4 g/mol
| CAS No. | 407582-49-4 |
|---|---|
| Product Name | Febuxostat 67M-4 |
| Molecular Formula | C16H14N2O5S |
| Molecular Weight | 346.4 g/mol |
| IUPAC Name | 2-[4-(2-carboxypropoxy)-3-cyanophenyl]-4-methyl-1,3-thiazole-5-carboxylic acid |
| Standard InChI | InChI=1S/C16H14N2O5S/c1-8(15(19)20)7-23-12-4-3-10(5-11(12)6-17)14-18-9(2)13(24-14)16(21)22/h3-5,8H,7H2,1-2H3,(H,19,20)(H,21,22) |
| Standard InChIKey | LCBACLAPKJRMIF-UHFFFAOYSA-N |
| SMILES | CC1=C(SC(=N1)C2=CC(=C(C=C2)OCC(C)C(=O)O)C#N)C(=O)O |
| Canonical SMILES | CC1=C(SC(=N1)C2=CC(=C(C=C2)OCC(C)C(=O)O)C#N)C(=O)O |
| Synonyms | 2-[4-(2-Carboxypropoxy)-3-cyanophenyl]-4-methyl-5-thiazolecarboxylic Acid |
| PubChem Compound | 11956740 |
| Last Modified | Nov 11 2021 |
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